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Compound of Interest

Compound Name: Butyl 2-nitropropanoate

Cat. No.: B15422456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the plausible synthesis pathways for

butyl 2-nitropropanoate, a valuable chemical intermediate. While specific literature detailing

the synthesis of this exact molecule is limited, this document outlines the most probable and

effective synthetic routes based on established principles of organic chemistry and analogous

reactions. The primary focus is on the Fischer-Speier esterification, a robust and well-

documented method for the preparation of esters.

Core Synthesis Pathway: Fischer-Speier
Esterification
The most direct and widely applicable method for the synthesis of butyl 2-nitropropanoate is

the Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of a

carboxylic acid (2-nitropropanoic acid) with an alcohol (n-butanol) to yield the corresponding

ester and water.[1][2][3][4]

The overall reaction is as follows:

2-Nitropropanoic Acid + n-Butanol ⇌ Butyl 2-nitropropanoate + Water

This equilibrium reaction is typically driven towards the product side by using an excess of one

of the reactants (usually the less expensive one, in this case, likely n-butanol) or by removing

water as it is formed.[3][4]
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Reaction Mechanism
The Fischer esterification proceeds via a nucleophilic acyl substitution mechanism. The key

steps are:

Protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst, which

activates the carbonyl group towards nucleophilic attack.

Nucleophilic attack by the hydroxyl group of the alcohol on the protonated carbonyl carbon.

Proton transfer from the attacking alcohol moiety to one of the hydroxyl groups.

Elimination of water to form a protonated ester.

Deprotonation of the ester to yield the final product and regenerate the acid catalyst.

Experimental Protocol: Fischer-Speier Esterification
of 2-Nitropropanoic Acid with n-Butanol
This section details a comprehensive, albeit theoretical, experimental protocol for the synthesis

of butyl 2-nitropropanoate. This protocol is derived from established procedures for similar

esterification reactions, particularly the synthesis of butyl propionate.[3][5]

Materials and Equipment:

Reagents:

2-Nitropropanoic acid

n-Butanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Equipment:

Three-necked round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Distillation apparatus (for purification)

Standard laboratory glassware

Procedure:

Reaction Setup: In a dry three-necked round-bottom flask equipped with a reflux condenser,

magnetic stir bar, and a dropping funnel, add 2-nitropropanoic acid and an excess of n-

butanol (e.g., a 1:3 molar ratio of acid to alcohol).

Catalyst Addition: While stirring the mixture, slowly add a catalytic amount of concentrated

sulfuric acid (approximately 1-3% by weight of the reactants) through the dropping funnel.

The addition should be done carefully as the reaction is exothermic.

Reaction: Heat the reaction mixture to reflux (the temperature will depend on the boiling

point of the alcohol, for n-butanol it is 117.7 °C) using a heating mantle or oil bath.[2][3] Allow

the reaction to proceed for several hours (e.g., 2-4 hours), monitoring the progress by thin-

layer chromatography (TLC).

Work-up:

After the reaction is complete (as indicated by TLC), allow the mixture to cool to room

temperature.

Transfer the mixture to a separatory funnel and wash it sequentially with:
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Water to remove the excess alcohol and some of the acid.

Saturated sodium bicarbonate solution to neutralize the remaining sulfuric acid and

unreacted 2-nitropropanoic acid. Be cautious as this will evolve CO₂ gas.

Brine to remove any remaining water-soluble impurities.

Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous

magnesium sulfate or sodium sulfate. Filter to remove the drying agent and remove the

excess n-butanol under reduced pressure using a rotary evaporator.

Purification: Purify the crude butyl 2-nitropropanoate by vacuum distillation to obtain the

final product.

Quantitative Data
Specific quantitative data for the synthesis of butyl 2-nitropropanoate is not readily available

in the literature. However, by analogy to the synthesis of butyl propionate, the following table

provides expected ranges for the reaction parameters and potential outcomes.[2][3][4][6]

Parameter Value/Range Reference

Molar Ratio (Acid:Alcohol) 1:1 to 1:5 [3][4]

Catalyst Loading (H₂SO₄) 1-3 wt% [3]

Reaction Temperature 100-130 °C [6]

Reaction Time 2-6 hours [6]

Expected Yield 70-90% [6]

Note: These values are estimates based on analogous reactions and would require

optimization for the specific synthesis of butyl 2-nitropropanoate.

Alternative Synthesis Pathways
While Fischer-Speier esterification is the most probable route, other methods could be

considered for the synthesis of butyl 2-nitropropanoate.
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Mitsunobu Reaction
The Mitsunobu reaction provides a milder alternative to Fischer esterification for converting a

primary or secondary alcohol to an ester. This reaction typically involves triphenylphosphine

(PPh₃) and a dialkyl azodicarboxylate such as diethyl azodicarboxylate (DEAD) or diisopropyl

azodicarboxylate (DIAD). The reaction proceeds with inversion of stereochemistry at the

alcohol carbon.

General Reaction:

R-OH + R'-COOH + PPh₃ + DEAD → R-O-C(=O)-R' + Ph₃P=O + EtO₂C-NH-NH-CO₂Et

For the synthesis of butyl 2-nitropropanoate, this would involve reacting n-butanol with 2-

nitropropanoic acid in the presence of PPh₃ and DEAD.

Alkylation of a 2-Nitropropanoate Salt
Another potential pathway involves the alkylation of a salt of 2-nitropropanoic acid with a butyl

halide (e.g., butyl bromide or iodide). This would be an Sₙ2 reaction.

General Reaction:

CH₃CH(NO₂)COO⁻Na⁺ + CH₃(CH₂)₃-Br → CH₃CH(NO₂)COO(CH₂)₃CH₃ + NaBr

This method's viability would depend on the nucleophilicity of the carboxylate and the potential

for competing O-alkylation versus C-alkylation on the nitro-alkane portion of the molecule.

Visualizations
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2-Nitropropanoic Acid + n-Butanol Protonation of Carbonyl
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Caption: Fischer-Speier esterification pathway for butyl 2-nitropropanoate synthesis.
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General Experimental Workflow
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Caption: General experimental workflow for the synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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